Cas no 90607-14-0 (2-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester)

• Product Name: 2-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester
• CAS No: 90607-14-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 798511
• PubChem ID: 45082076
• Update Time: 2025-04-19

2-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester
• methyl 1-methyl-2H-pyridine-6-carboxylate
• Picolinic acid, 1,6-dihydro-1-methyl-, methyl ester (7CI)
• Methyl 1-methyl-1,6-dihydropyridine-2-carboxylate
• 90607-14-0
• DTXSID20665074
• SCHEMBL12443797

• Inchi： 1S/C8H11NO2/c1-9-6-4-3-5-7(9)8(10)11-2/h3-5H,6H2,1-2H3
• InChI Key： IQOZIBJPKGSQMF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CCN1C)=O

Computed Properties

• Exact Mass: 153.079
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1.3